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Compound of Interest

Compound Name: (E)-3-Pentenoic acid

Cat. No.: B036468

Technical Data: (E)-3-Pentenoic Acid

This document provides the fundamental physicochemical properties of (E)-3-Pentenoic acid,
focusing on its molecular formula and weight. The requested detailed experimental protocols
for determining molecular weight are not typically published for a compound of this nature, as
its mass is calculated from its established chemical formula based on standard atomic weights.

Physicochemical Properties

The core quantitative data for (E)-3-Pentenoic acid is summarized below. This information is
derived from its chemical structure and has been verified across multiple chemical databases.

Property Value Source
Molecular Formula C5H802 [11121[3114]
Molecular Weight 100.12 g/mol [11[4115]
Alternate Molecular Weight 100.117 g/mol [6]
Alternate Molecular Weight 100.1158 g/mol [2][3]
IUPAC Name (E)-pent-3-enoic acid [1]

CAS Registry Number 1617-32-9 [1][6]

Methodology for Molecular Weight Determination
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The molecular weight of a compound like (E)-3-Pentenoic acid is a calculated value, not an
experimental one in the context of drug development or research protocols. The process is
based on the compound's molecular formula, which is determined through structural elucidation
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and mass spectrometry.

Calculation Workflow:

The workflow for calculating the molecular weight is a standard procedure in chemistry.

Determine Molecular Formula | Identify Atomic Weights | Calculate Total Mass N Result: Molecular Weight
(C5H802) . (C,H,0) 7| (5C) + (8H) + (2*0) (100.12 g/mol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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